Cas no 101843-94-1 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-)
101843-94-1 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
CAS No:101843-94-1
MF:C20H36N4O5
MW:412.523645401001
CID:213565
PubChem ID:127986
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
- 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triaz ole-3-carboxamide
- 1-(2,3,5-tri-O-butyl-beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
- tributylribavirin
- DTXSID40144270
- 101843-94-1
- 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
- TB-Ribavirin
-
- Inchi: 1S/C20H36N4O5/c1-4-7-10-26-13-15-16(27-11-8-5-2)17(28-12-9-6-3)20(29-15)24-14-22-19(23-24)18(21)25/h14-17,20H,4-13H2,1-3H3,(H2,21,25)/t15-,16-,17-,20-/m1/s1
- InChI Key: PHGTXFGCUSQWBU-WOCWXWTJSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COCCCC)OCCCC)OCCCC)N1C=NC(C(N)=O)=N1
Computed Properties
- Exact Mass: 412.26878
- Monoisotopic Mass: 412.269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 564°Cat760mmHg
- Flash Point: 294.9°C
- Refractive Index: 1.554
- PSA: 110.72
- LogP: 3.16200
1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
101843-94-1 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-) Related Products
- 52663-90-8(2’,3’-Isopropylidene Ribavirin)
- 57198-02-4(a-Ribavirin (Ribavirin Impurity B))
- 58151-87-4(5’-O-Acetyl Ribavirin)
- 39030-43-8(Iso Ribavirin (Ribavirin Impurity G))
- 36791-04-5(Ribavirin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk